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Cat. No.: B1290242 Get Quote

An In-depth Technical Guide to 4-Bromo-2-chloro-1-
propoxybenzene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 4-Bromo-2-chloro-1-propoxybenzene is limited in

publicly accessible literature. The information presented herein is a combination of available

data for the compound and extrapolated properties based on its structural analogs, such as 4-

bromo-2-chlorophenol and other halogenated alkoxybenzenes.

Introduction
4-Bromo-2-chloro-1-propoxybenzene is a halogenated aromatic ether. Its structure, featuring

a benzene ring substituted with bromine, chlorine, and a propoxy group, makes it a potential

intermediate in organic synthesis. Halogenated aromatic compounds are significant in the

development of pharmaceuticals, agrochemicals, and specialty materials due to their versatile

reactivity. This guide provides a summary of its known and inferred physical and chemical

properties, a plausible synthetic route, expected reactivity, and potential applications.

Physical and Chemical Properties
Quantitative experimental data for 4-Bromo-2-chloro-1-propoxybenzene is not readily

available. The following table summarizes its calculated molecular properties and provides
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estimated physical properties based on its precursor, 4-bromo-2-chlorophenol, and the

expected influence of the propoxy group. The addition of a propoxy group in place of a hydroxyl

group will increase the molecular weight, likely raise the boiling point, and decrease the density

and polarity.

Property Value Source/Basis

Molecular Formula C₉H₁₀BrClO Calculated

Molecular Weight 249.53 g/mol Calculated

Appearance
Likely a liquid at room

temperature
Inferred from analogs

Boiling Point > 235 °C
Estimated based on 4-bromo-

2-chlorophenol (232-235 °C)

Melting Point Not available -

Density < 1.7 g/mL
Estimated based on 4-bromo-

2-chlorophenol (~1.7 g/mL)

Solubility
Insoluble in water; soluble in

organic solvents

General property of similar

aromatic ethers

Synthesis
The most direct and common method for the synthesis of 4-Bromo-2-chloro-1-
propoxybenzene is the Williamson ether synthesis.[1][2][3][4][5] This reaction involves the O-

alkylation of a phenol with an alkyl halide.

Synthetic Pathway
The synthesis would proceed by deprotonating the hydroxyl group of 4-bromo-2-chlorophenol

with a base to form a phenoxide, which then acts as a nucleophile to attack a propyl halide

(e.g., 1-bromopropane or 1-iodopropane) in an Sₙ2 reaction.
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Caption: Synthetic workflow for 4-Bromo-2-chloro-1-propoxybenzene.

Experimental Protocol (General)
Materials:

4-bromo-2-chlorophenol[6]

1-Bromopropane (or 1-iodopropane)

Potassium carbonate (or sodium hydride)

Anhydrous solvent (e.g., acetone, DMF, or acetonitrile)

Deionized water

Organic extraction solvent (e.g., diethyl ether or ethyl acetate)

Brine

Anhydrous magnesium sulfate or sodium sulfate
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Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-

bromo-2-chlorophenol in the anhydrous solvent.

Add an excess of potassium carbonate (as a base) to the solution.

Add a stoichiometric equivalent or a slight excess of the propyl halide to the reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure.

Dissolve the residue in an organic extraction solvent and wash with deionized water and

then with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation or column chromatography to yield pure 4-
Bromo-2-chloro-1-propoxybenzene.

Chemical Reactivity
The chemical reactivity of 4-Bromo-2-chloro-1-propoxybenzene is dictated by the substituted

benzene ring. The alkoxy group is an activating, ortho-, para-directing group for electrophilic

aromatic substitution, while the halogens are deactivating but also ortho-, para-directing.

Key Reactions:

Electrophilic Aromatic Substitution: The benzene ring can undergo further substitution

reactions such as nitration, halogenation, sulfonation, and Friedel-Crafts alkylation/acylation.

[7][8][9] The position of the new substituent will be directed by the existing groups.
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Nucleophilic Aromatic Substitution: The bromine and chlorine atoms are generally unreactive

towards nucleophilic substitution under standard conditions but can be displaced under

harsh conditions (high temperature and pressure) or through metal-catalyzed cross-coupling

reactions (e.g., Suzuki, Heck, Buchwald-Hartwig).

Cleavage of the Ether Bond: The propoxy group can be cleaved under strongly acidic

conditions (e.g., with HBr or HI).

Potential Reactions
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Caption: Potential reactivity of 4-Bromo-2-chloro-1-propoxybenzene.

Potential Applications and Biological Activity
While no specific biological activities of 4-Bromo-2-chloro-1-propoxybenzene have been

reported, halogenated organic compounds are of great interest in drug discovery and

development.[10]

Pharmaceutical Intermediate: This compound can serve as a building block for more

complex molecules with potential therapeutic applications. The bromine atom, in particular, is

useful for introducing further complexity via cross-coupling reactions.
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Drug Discovery: Halogen atoms can modulate the pharmacokinetic and pharmacodynamic

properties of drug candidates, including metabolic stability, lipophilicity, and binding affinity.

[11]

Material Science: Halogenated aromatic compounds can be used as precursors for

polymers, liquid crystals, and other advanced materials.

The biological effects of halogenated benzenes can be varied, and some have been associated

with toxicity.[12][13] Any research into the biological activity of this compound should be

conducted with appropriate safety precautions.
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Caption: Hypothetical biological interaction of 4-Bromo-2-chloro-1-propoxybenzene.

Safety and Handling
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Safety data for 4-Bromo-2-chloro-1-propoxybenzene is not available. However, based on its

precursor, 4-bromo-2-chlorophenol, and general knowledge of halogenated aromatic

compounds, the following precautions should be taken:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles with side shields, and a lab coat.[14][15]

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors. Avoid contact with skin and eyes.[15]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

Toxicity: The toxicological properties have not been fully investigated. Halogenated phenols

are known to be irritants and can be toxic if swallowed or absorbed through the skin.[16][17]

[18] Assume this compound has similar or greater toxicity.

First Aid Measures (General Guidance):

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air.

If swallowed: Do NOT induce vomiting. Seek immediate medical attention.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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